Cas no 18005-40-8 (O-Ethyl Methylphosphonothioate)

O-Ethyl Methylphosphonothioate is a versatile organic compound known for its stability and reactivity. It exhibits excellent compatibility with various organic syntheses, making it a preferred choice for chemical modifications. Its unique structure and properties contribute to its effectiveness in organic synthesis and pharmaceutical research.
O-Ethyl Methylphosphonothioate structure
18005-40-8 structure
Product Name:O-Ethyl Methylphosphonothioate
CAS No:18005-40-8
MF:C3H9O2PS
MW:140.141120672226
CID:207195
PubChem ID:556615
Update Time:2025-10-16

O-Ethyl Methylphosphonothioate Chemical and Physical Properties

Names and Identifiers

    • Phosphonothioic acid,P-methyl-, O-ethyl ester
    • ethoxy-hydroxy-methyl-sulfanylidene-λ<sup>5</sup>-phosphane
    • O-Ethyl Methylphosphonothioate
    • (+-)-O-Ethyl-methylphosphono-thioic acid
    • 445037_ALDRICH
    • AC1LBEN8
    • EMPSH
    • EMPTA
    • methyl-phosphonothioic acid O-ethyl ester
    • methyl-thiophosphonic acid O-ethyl ester
    • Methylthiophosphonic acid, o-ethyl ester
    • Methyl-thiophosphonsaeure-O-aethylester
    • Methyl-thiophosphonsaeure-O-ethylester
    • O-Ethyl methylphosphonothioic acid
    • O-ethylmethylthiophosphonic acid
    • UNII-5TUN36LARA
    • ETHYLMETHYLPHOSPHONOTHIOICACID
    • ORTHO-ETHYLMETHYLPHOSPHONOTHIOICACID
    • Methylthiophosphonic acid ethyl ester
    • Methylphosphonothioic acid O-ethyl ester
    • O-ethyl O-hydrogen Methylphosphonothioate
    • Methylmercaptophosphinic acid ethyl ester
    • Methylthiophosphonic acid O-ethyl ester
    • PHOSPHONOTHIOIC ACID, P-METHYL-, O-ETHYL ESTER
    • LXA802UF5G
    • ethoxy-hydroxy-methyl-sulanylidene-lambda5-phosphane
    • (S)-O-ethyl methylphosphonothioate
    • O-Ethyl methylphosphonothioate, (S)-
    • 5TUN36LARA
    • EMPTA [MI]
    • Q27283229
    • O-ethylmethylphosphonothioate
    • O-ETHYL METHYLPHOSPHONOTHIOATE, 90%
    • 38315-72-9
    • UNII-LXA802UF5G
    • 18005-40-8
    • X7A0Q688ZP
    • NS00126780
    • Q27262853
    • DTXSID50864811
    • Phosphonothioic acid, methyl-, O-ethyl ester, (S)-
    • SCHEMBL259157
    • 38315-77-4
    • (R)-O-ethyl methylphosphonothioate
    • CHEBI:191133
    • O-Ethyl methylphosphonothioate, (R)-
    • XXNRHOAJIUSMOQ-UHFFFAOYSA-N
    • (+/-)-O-ETHYL METHYLPHOSPHONOTHIOATE
    • O-ETHYL METHYLTHIOPHOSPHONATE
    • Phosphonothioic acid, methyl-, O-ethyl ester
    • Phosphonothioic acid, methyl-, O-ethyl ester, (R)-
    • Q908797
    • O-Ethyl hydrogen methylphosphonothioate #
    • O-ethyl S-hydrogen methylphosphonothioate
    • UNII-X7A0Q688ZP
    • 36585-70-3
    • FT-0693804
    • (RS)-O-ETHYL METHYLPHOSPHONOTHIOATE
    • 1-(methyl-sulfanylphosphoryl)oxyethane
    • ethoxy-hydroxy-methyl-sulfanylidene-lambda5-phosphane
    • Inchi: 1S/C3H9O2PS/c1-3-5-6(2,4)7/h3H2,1-2H3,(H,4,7)
    • InChI Key: XXNRHOAJIUSMOQ-UHFFFAOYSA-N
    • SMILES: S=P(C)(O)OCC

Computed Properties

  • Exact Mass: 140.00617
  • Monoisotopic Mass: 140.006087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 92.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.6
  • XLogP3: 1

Experimental Properties

  • Color/Form: Light yellow liquid
  • Density: 1.18 g/mL at 25 °C(lit.)
  • Melting Point: NA
  • Boiling Point: 73 °C1 mm Hg(lit.)
  • Flash Point: 225 °F
  • Refractive Index: n20/D 1.487(lit.)
  • PSA: 26.3
  • LogP: 1.60510
  • Merck: 13,3596
  • Solubility: Not determined
  • Vapor Pressure: 0.1±0.8 mmHg at 25°C

O-Ethyl Methylphosphonothioate Security Information

O-Ethyl Methylphosphonothioate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E923735-250mg
O-Ethyl Methylphosphonothioate
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$ 436.00 2023-09-07
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$ 826.00 2023-09-07
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$1324.00 2023-05-18
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$ 1346.00 2023-09-07

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